2-Hept-1-ynyl-6-methoxy-naphthalene

• Molecular Formula: C18H20O
• Molecular Weight: 252.3 g/mol
• IUPAC Name: 2-hept-1-ynyl-6-methoxynaphthalene
• InChI: InChI=1S/C18H20O/c1-3-4-5-6-7-8-15-9-10-17-14-18(19-2)12-11-16(17)13-15/h9-14H,3-6H2,1-2H3
• InChI Key: GYQMRVVQCWLZSP-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC#CC1=CC2=C(C=C1)C=C(C=C2)OC

Description

2-Hept-1-ynyl-6-methoxy-naphthalene is a substituted naphthalene derivative characterized by a hept-1-ynyl group at the 2-position and a methoxy group at the 6-position of the naphthalene ring. The compound’s structure combines a hydrophobic alkyne chain with a polar methoxy substituent, which may influence its physicochemical properties, metabolic pathways, and biological activity. Potential applications may include pharmaceutical intermediates or industrial materials, though further research is required to confirm these uses.

Comparison with Similar Compounds

Metabolism

• 2-Methylnaphthalene : Metabolized via cytochrome P450-mediated oxidation to epoxides and dihydrodiols, with slower metabolism than naphthalene .
• 2-Acetyl-6-methoxynaphthalene : Undergoes glucuronidation or sulfation due to the acetyl group, similar to naproxen’s metabolic pathways .
• 2-Hept-1-ynyl-6-methoxy-naphthalene : The alkyne chain may undergo β-oxidation or form reactive intermediates, though specific data are lacking.

Toxicity

• 2-Methylnaphthalene : Causes lung and liver lesions in rodents at doses slightly higher than naphthalene (acute toxicity) .
• 6-Methoxy derivatives: Associated with oxidative stress due to methoxy-to-quinone conversion, as observed in naproxen impurities .